Cas no 2649070-17-5 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid)

2-{2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key structural features include a sterically hindered 2-methylbutanoic acid backbone and a multi-step amide linkage, providing controlled reactivity during solid-phase peptide assembly. The Fmoc group ensures orthogonal deprotection under mild basic conditions, while the branched alkyl chain enhances conformational stability in synthetic peptides. This compound is particularly useful for introducing steric constraints or modifying peptide backbone flexibility in medicinal chemistry and biochemical research applications. Its high purity and well-defined reactivity profile make it a reliable building block for complex peptide architectures.
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid structure
2649070-17-5 structure
Product Name:2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid
CAS No:2649070-17-5
MF:C24H27N3O6
MW:453.487686395645
CID:6603463
PubChem ID:165538520
Update Time:2025-10-22

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid
    • EN300-1515517
    • 2649070-17-5
    • 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
    • Inchi: 1S/C24H27N3O6/c1-3-24(2,22(30)31)27-21(29)13-25-20(28)12-26-23(32)33-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19H,3,12-14H2,1-2H3,(H,25,28)(H,26,32)(H,27,29)(H,30,31)
    • InChI Key: OUTNXHXKXPDAEO-UHFFFAOYSA-N
    • SMILES: O(C(NCC(NCC(NC(C(=O)O)(C)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 453.18998559g/mol
  • Monoisotopic Mass: 453.18998559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 722
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 134Ų

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1515517-0.05g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1515517-0.1g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1515517-0.25g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1515517-0.5g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1515517-1.0g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
1g
$3368.0 2023-06-05
Enamine
EN300-1515517-2.5g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1515517-5.0g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
5g
$9769.0 2023-06-05
Enamine
EN300-1515517-10.0g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
10g
$14487.0 2023-06-05
Enamine
EN300-1515517-50mg
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
50mg
$2829.0 2023-09-27
Enamine
EN300-1515517-100mg
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
2649070-17-5
100mg
$2963.0 2023-09-27

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid Related Literature

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid

Comprehensive Overview of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid (CAS No. 2649070-17-5)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid (CAS No. 2649070-17-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a unique structure combining the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group with a branched 2-methylbutanoic acid moiety, making it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

The growing interest in peptide-based therapeutics has significantly increased demand for high-quality Fmoc-amino acid building blocks like 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid. Researchers frequently search for information about its synthesis protocol, purification methods, and application in drug discovery, reflecting current trends in biopharmaceutical development.

From a chemical perspective, this compound demonstrates excellent stability under standard peptide coupling conditions while maintaining good solubility in common organic solvents. The Fmoc protecting group can be efficiently removed under mild basic conditions, making it ideal for iterative peptide chain elongation. Its branched side chain contributes to the formation of specific secondary structures in synthetic peptides, which is crucial for developing bioactive peptide analogs.

In pharmaceutical applications, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid serves as a key intermediate for creating peptide-based drug candidates. Recent publications highlight its use in developing GPCR-targeting peptides and enzyme inhibitors, addressing current research priorities in metabolic disorders and oncology. The compound's CAS No. 2649070-17-5 is frequently referenced in patent applications for novel peptide therapeutics.

Quality control of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid typically involves HPLC analysis to ensure high purity (>98%), which is essential for reproducible results in peptide synthesis. Analytical data sheets often include specifications for optical rotation, melting point, and residual solvent content, meeting the stringent requirements of pharmaceutical research.

The commercial availability of CAS No. 2649070-17-5 from specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. Current market trends show increasing demand for custom Fmoc-amino acids with unique structural features, positioning this compound as a valuable research tool. Suppliers often provide technical support regarding its storage conditions (typically at -20°C) and handling precautions to maintain stability.

Recent advancements in peptide drug discovery have created new opportunities for derivatives of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid. Researchers are particularly interested in its potential for creating peptide-protein conjugates and stapled peptides, which represent cutting-edge approaches in targeted therapy development.

From a synthetic chemistry perspective, the compound's multiple amide bonds and chiral center present interesting challenges for large-scale production. Process chemists frequently search for optimized synthetic routes to improve yield and reduce production costs while maintaining high enantiomeric purity, reflecting industry needs for cost-effective peptide building blocks.

The future outlook for 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid appears promising, with anticipated growth in the peptide therapeutics market. Its unique structural features continue to attract attention from medicinal chemists working on next-generation biologic drugs and diagnostic peptides, ensuring its relevance in pharmaceutical research for years to come.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.